![molecular formula C20H24N2O5S B4192272 methyl 4-[(4-{[butyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate](/img/structure/B4192272.png)
methyl 4-[(4-{[butyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate
Overview
Description
Methyl 4-[(4-{[butyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. It is a sulfonamide derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.
Mechanism of Action
The mechanism of action of Methyl 4-[(4-{[butyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate involves the inhibition of COX-2 enzyme activity, which is responsible for the production of prostaglandins. By inhibiting COX-2 activity, the compound reduces the production of prostaglandins, which in turn reduces inflammation, pain, and fever.
Biochemical and Physiological Effects
This compound has been reported to exhibit potent anti-inflammatory, analgesic, and antipyretic activities. The compound has also been shown to possess good water solubility and low toxicity, making it a promising candidate for drug development.
Advantages and Limitations for Lab Experiments
One of the advantages of Methyl 4-[(4-{[butyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate is its potent inhibitory effects on COX-2 enzyme activity, which makes it a promising candidate for the development of anti-inflammatory and analgesic drugs. However, one of the limitations of the compound is its low stability in alkaline conditions, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of Methyl 4-[(4-{[butyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate. One direction is the development of more stable derivatives of the compound that can be used in alkaline conditions. Another direction is the investigation of the compound's potential applications in the treatment of other diseases, such as cancer and Alzheimer's disease. Additionally, further studies are needed to investigate the compound's pharmacokinetic and pharmacodynamic properties, as well as its toxicity and safety profile.
Scientific Research Applications
Methyl 4-[(4-{[butyl(methyl)amino]sulfonyl}benzoyl)amino]benzoate has been extensively studied for its potential applications in the field of medicine. It has been reported to exhibit anti-inflammatory, analgesic, and antipyretic activities. The compound has also been shown to possess potent inhibitory effects on cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that are responsible for inflammation and pain.
properties
IUPAC Name |
methyl 4-[[4-[butyl(methyl)sulfamoyl]benzoyl]amino]benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O5S/c1-4-5-14-22(2)28(25,26)18-12-8-15(9-13-18)19(23)21-17-10-6-16(7-11-17)20(24)27-3/h6-13H,4-5,14H2,1-3H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRZUYNQTUHTGTR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.